Varenicline Lactam
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Description
Varenicline Lactam is a pharmaceutical impurity standard that appears as a white powder . It is used in conjunction with a support program to help individuals stop smoking . The program typically includes counseling and educational materials .
Synthesis Analysis
Varenicline’s synthesis and process chemistry developments have been discussed in detail in a book titled "Process Chemistry in the Pharmaceutical Industry, Volume 2" . The synthesis of lactams and related compounds has been explored in various studies .Molecular Structure Analysis
The molecular formula of Varenicline Lactam is C13H11N3O . Its molecular weight is 225.25 . Detailed crystallographic, spectroscopic, and thermal analysis data have been used to assess the thermodynamic stability relationship between the three known crystal forms of Varenicline L-tartrate .Chemical Reactions Analysis
A stability-indicating HPLC method has been developed and validated for the determination of Varenicline in its bulk form and pharmaceutical tablets . Another HPLC method has been developed and validated for the quantification of Varenicline in bulk drugs and pharmaceutical dosage forms .Physical And Chemical Properties Analysis
Varenicline Lactam is a light yellow solid . The thermodynamic stability relationship between the three known crystal forms of Varenicline L-tartrate has been studied . The chemical diversity and coverage in the chemical space of lactam compounds have been analyzed based on physicochemical properties and molecular scaffolds .Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
5,8,14-triazatetracyclo[10.3.1.02,11.04,9]hexadeca-2,4,6,8,10-pentaen-13-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O/c17-13-10-3-7(6-16-13)8-4-11-12(5-9(8)10)15-2-1-14-11/h1-2,4-5,7,10H,3,6H2,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQEPJJGUAJITEU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CNC(=O)C1C3=CC4=NC=CN=C4C=C23 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50676193 |
Source
|
Record name | 6,8,9,10-Tetrahydro-7H-6,10-methanoazepino[4,5-g]quinoxalin-7-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50676193 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
873302-30-8 |
Source
|
Record name | 6,8,9,10-Tetrahydro-7H-6,10-methanoazepino[4,5-g]quinoxalin-7-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50676193 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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